4-(5-methyl-1H-1,2,4-triazol-3-yl)-1H-pyrazol-5-amine

• IUPAC Name: 4-(5-methyl-1H-1,2,4-triazol-3-yl)-1H-pyrazol-5-amine
• InChI: InChI=1S/C6H8N6/c1-3-9-6(12-10-3)4-2-8-11-5(4)7/h2H,1H3,(H3,7,8,11)(H,9,10,12)
• InChI Key: BKEIWYMHCYOIRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)C2=C(NN=C2)N
• Molecular Formula: C6H8N6
• Molecular Weight: 164.17 g/mol

Description

4-(5-methyl-1H-1,2,4-triazol-3-yl)-1H-pyrazol-5-amine is a chemical compound that has gained significant attention in scientific research due to its various applications in the field of medicine. This compound is synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis and Pharmacological Properties

• Antioxidant and Analgesic Activities : Schiff bases of 4-amino-1,2,4-triazole derivatives, containing pyrazole, showed significant in vivo analgesic and in vitro antioxidant properties (Karrouchi et al., 2016).

Antimicrobial Activities

• Novel Antimicrobial Compounds : Synthesis of novel triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties revealed promising antimicrobial activities against Gram-positive and Gram-negative bacterial strains (Idrees, Kola, & Siddiqui, 2019).
• Synthesis of Triazene Derivatives : A group of novel 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile derivatives were synthesized and evaluated as antimicrobial agents (Al‐Azmi & Mahmoud, 2020).

Biological Activity Studies

• Synthesis of Schiff and Mannich Bases : New compounds synthesized by aminomethylation exhibited significant antibacterial and antifungal activity (Isloor, Kalluraya, & Shetty, 2009).
• Energetic Materials : A novel energetic explosive, HCPT, and its salts were synthesized, displaying excellent thermal stabilities and potential as heat-resistant energetic materials (Li et al., 2016).

Chemical Synthesis and Characterization

• Nitrogen-rich Compounds : Imidazole, 1,2,4-triazole, and tetrazole-based molecules were prepared for applications in nitrogen-rich gas generators (Srinivas, Ghule, & Muralidharan, 2014).
• DNA Binding and Molecular Docking Studies : Efficient synthesis of a novel series of benzylidene thio pyrazolyl-1,2,4-triazol-4-amines was developed, with some compounds showing promising results in DNA binding and molecular docking studies (Jilloju et al., 2021).

Tuberculostatic Activity

• Antituberculous Agents : Structural analogs of ethyl 5-methyl-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate were synthesized and evaluated for tuberculostatic activity (Titova et al., 2019).